Cas no 2020295-17-2 (1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2020295-17-2
• MF: C₁₀H₁₂ClNO₂S
• MW: 245.725780487061
• CID: 6389241
• PubChem ID: 165496795
• Update Time: 2025-06-12

1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride
• EN300-1143252
• 1-[(6-methylpyridin-2-yl)methyl]cyclopropane-1-sulfonyl chloride
• 2020295-17-2

• Inchi： 1S/C10H12ClNO2S/c1-8-3-2-4-9(12-8)7-10(5-6-10)15(11,13)14/h2-4H,5-7H2,1H3
• InChI Key： RTWHIVUUHIMZJS-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC=C(C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 245.0277275g/mol
• Monoisotopic Mass: 245.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No: 2020295-17-2)

1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2020295-17-2, belongs to a class of molecules characterized by a cyclopropane ring fused with a pyridine moiety, making it a structurally intriguing candidate for further exploration in drug discovery and synthetic applications.

The molecular structure of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride consists of a cyclopropane ring substituted with a methyl group at the 1-position and a sulfonyl chloride functional group at the same position. The presence of the pyridine ring at the 6-position introduces additional electronic and steric properties that can influence the reactivity and biological activity of the molecule. This unique combination of structural features makes it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinct chemical properties and potential biological effects. The rigid three-membered ring of cyclopropane introduces conformational constraints that can enhance binding affinity and selectivity in drug design. Furthermore, the sulfonyl chloride group is a versatile leaving group that can be readily transformed into other functional moieties, such as sulfonamides or carboxylic acids, through nucleophilic substitution reactions.

1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine moiety, in particular, is known to interact favorably with biological targets such as enzymes and receptors, making it an attractive scaffold for medicinal chemists.

One notable study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride in generating a series of sulfonamide derivatives with enhanced binding affinity to protein kinases. The researchers leveraged the reactivity of the sulfonyl chloride group to introduce sulfonamido functionalities, which were subsequently modified to optimize pharmacokinetic properties. This work highlights the compound's role as a building block in rational drug design.

The synthesis of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the cyclopropane ring typically involves cyclization reactions, while the pyridine substitution is achieved through functional group interconversions or direct arylation methods. The final step involves chlorosulfonation to introduce the sulfonyl chloride group, which is often performed under anhydrous conditions to prevent hydrolysis.

From a computational chemistry perspective, 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the structural features influence binding affinity and selectivity. For example, docking simulations have revealed that the pyridine ring interacts with aromatic residues in protein active sites, while the cyclopropane ring adopts specific orientations that maximize contact with hydrophobic pockets.

The versatility of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand in catalytic systems, where its ability to chelate transition metals enables novel reaction pathways for organic transformations. Such applications underscore its importance not only in medicinal chemistry but also in synthetic organic chemistry.

In conclusion, 1-(6-methylpyridin-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No: 2020295-17-2) represents a structurally unique and functionally versatile compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring and pyridine moiety, coupled with a reactive sulfonyl chloride group, makes it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug discovery and catalysis is likely to grow even further.